Cas no 1105194-50-0 (3-Chloro-6-(2,5-dimethoxyphenyl)pyridazine)

• Product Name: 3-Chloro-6-(2,5-dimethoxyphenyl)pyridazine
• CAS No: 1105194-50-0
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• MDL: MFCD12439037
• CID: 4680186
• PubChem ID: 33676168
• Update Time: 2025-07-21

3-Chloro-6-(2,5-dimethoxyphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(2,5-dimethoxyphenyl)pyridazine
• 3-Chloro-6-(2,5-dimethoxyphenyl)pyridazine

• MDL： MFCD12439037
• Inchi： 1S/C12H11ClN2O2/c1-16-8-3-5-11(17-2)9(7-8)10-4-6-12(13)15-14-10/h3-7H,1-2H3
• InChI Key： YBUQDUYWDFNJTC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=C(C=CC=2OC)OC)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Topological Polar Surface Area: 44.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-Chloro-6-(2,5-dimethoxyphenyl)pyridazine

Comprehensive Overview of 3-Chloro-6-(2,5-dimethoxyphenyl)pyridazine (CAS No. 1105194-50-0)

3-Chloro-6-(2,5-dimethoxyphenyl)pyridazine (CAS No. 1105194-50-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both chloro and dimethoxyphenyl substituents enhances its reactivity, making it a valuable intermediate in organic synthesis and drug discovery.

Researchers and industry professionals frequently search for 3-Chloro-6-(2,5-dimethoxyphenyl)pyridazine synthesis, pyridazine derivatives applications, and CAS 1105194-50-0 suppliers. This compound's unique structure allows it to serve as a building block for developing novel therapeutics, particularly in targeting enzymes or receptors involved in inflammatory and metabolic disorders. Its chloro group offers a reactive site for further functionalization, while the dimethoxyphenyl moiety contributes to its lipophilicity, influencing bioavailability.

In recent years, the demand for heterocyclic compounds like 3-Chloro-6-(2,5-dimethoxyphenyl)pyridazine has surged due to their role in designing small-molecule inhibitors and kinase modulators. These applications align with current trends in personalized medicine and targeted therapy. Additionally, the compound's potential in agrochemical innovation has been explored, particularly in developing eco-friendly pesticides with reduced environmental impact.

From a synthetic chemistry perspective, CAS 1105194-50-0 is often discussed in the context of cross-coupling reactions and catalyzed transformations. Its stability under various reaction conditions makes it a versatile reagent for constructing complex molecular architectures. Laboratories focusing on medicinal chemistry optimization frequently utilize this compound to explore structure-activity relationships (SAR) in drug candidates.

Environmental and regulatory considerations are also critical when working with 3-Chloro-6-(2,5-dimethoxyphenyl)pyridazine. Researchers emphasize green chemistry principles to minimize waste and improve synthetic efficiency. The compound's compatibility with biodegradable solvents and catalytic systems is an area of active investigation, reflecting the broader shift toward sustainable chemical practices.

Analytical characterization of CAS 1105194-50-0 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure precise quality control, which is essential for reproducibility in research and industrial applications. The compound's spectral data is often shared in open-access databases to facilitate collaborative studies.

In summary, 3-Chloro-6-(2,5-dimethoxyphenyl)pyridazine (CAS No. 1105194-50-0) represents a pivotal scaffold in modern chemical research. Its multifaceted applications—from drug discovery to sustainable agriculture—underscore its importance in addressing global challenges. As scientific inquiries evolve, this compound will likely remain at the forefront of innovation in organic synthesis and materials science.